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Compound of Interest

Compound Name:
2-Methyl-5-(2-

nitrophenyl)thiophene

Cat. No.: B13239826

Get Quote

Heterocyclic compounds form the backbone of modern medicinal chemistry, with thiophene-

based structures holding a privileged position.[1][2] The thiophene ring, a five-membered

aromatic heterocycle containing sulfur, is a well-established bioisostere of the benzene ring,

offering unique physicochemical properties that can enhance drug-receptor interactions,

modulate metabolism, and improve solubility.[3] Its derivatives are integral to a wide array of

FDA-approved drugs, spanning therapeutic areas such as oncology, inflammation, and

infectious diseases.[1][4]

This guide provides a comprehensive technical overview of a specific, high-value building

block: 2-Methyl-5-(2-nitrophenyl)thiophene. This molecule is of significant interest due to its

trifecta of functional components:

The Thiophene Core: An electron-rich aromatic system amenable to further functionalization.

The 2-Methyl Group: An electron-donating group that influences the electronic properties and

reactivity of the thiophene ring.

The 5-(2-nitrophenyl) Group: A sterically demanding and strongly electron-withdrawing

moiety that serves as a critical synthetic handle for subsequent chemical transformations,
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most notably the reduction of the nitro group to a primary amine.

Understanding the synthesis, properties, and reactivity of this compound is essential for

chemists aiming to leverage its structure for the development of novel therapeutic agents and

advanced organic materials.

Section 1: Synthesis and Purification
The construction of the C-C bond between the thiophene and phenyl rings is most efficiently

achieved via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction is the

preeminent method for this transformation due to its mild reaction conditions, high functional

group tolerance, and the commercial availability of a vast library of boronic acids.[5][6][7]

Causality of Method Selection
The choice of the Suzuki-Miyaura coupling is strategic. Unlike harsher coupling methods, it

proceeds under conditions that preserve the sensitive nitro functionality. The mechanism,

involving a Pd(0)/Pd(II) catalytic cycle, is robust and well-understood, allowing for predictable

outcomes and high yields.[8] The key starting materials, 2-bromo-5-methylthiophene and 2-

nitrophenylboronic acid, are readily accessible, making this route both efficient and cost-

effective for laboratory and industrial-scale synthesis.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction
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Caption: Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction.
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Experimental Protocol: Suzuki-Miyaura Synthesis
This protocol is a self-validating system. The progress can be monitored by Thin-Layer

Chromatography (TLC), and the final product structure is confirmed by the spectroscopic

methods detailed in Section 3.

Reagent Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar

and reflux condenser, add 2-bromo-5-methylthiophene (1.0 eq), 2-nitrophenylboronic acid

(1.1 eq), and potassium phosphate (K₃PO₄) (2.0 eq).

Inert Atmosphere: Seal the flask with a septum and purge with dry argon or nitrogen for 15-

20 minutes to create an inert atmosphere. This is critical to prevent the oxidation and

deactivation of the palladium catalyst.

Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 ratio)

via syringe. The solvent choice is crucial for dissolving both the organic substrates and the

inorganic base.[5]

Catalyst Addition: Add the palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2.5 mol%), to the flask under a

positive pressure of argon.

Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12 hours or until TLC

analysis indicates complete consumption of the starting material (2-bromo-5-

methylthiophene).

Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and water. Transfer

the mixture to a separatory funnel.[8]

Extraction: Separate the organic layer. Extract the aqueous layer twice more with ethyl

acetate. Combine the organic extracts.

Washing: Wash the combined organic layer with brine to remove residual water and

inorganic salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure using a rotary evaporator.
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Purification: Purify the crude residue by flash column chromatography on silica gel, typically

using a gradient of ethyl acetate in hexanes, to afford the pure 2-Methyl-5-(2-
nitrophenyl)thiophene.

Section 2: Physicochemical Properties
The physical properties of the compound are dictated by its molecular structure, including its

polarity, molecular weight, and intermolecular forces. While extensive data on this specific

isomer is not widely published, we can predict its properties based on well-understood

chemical principles and data from analogous structures.
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Property
Predicted Value /
Description

Rationale / Reference

Molecular Formula C₁₁H₉NO₂S Based on atomic composition.

Molecular Weight 219.26 g/mol
Calculated from the molecular

formula.

Appearance
Pale yellow to yellow

crystalline solid

The nitrophenyl chromophore

typically imparts color.[9]

Melting Point >100 °C (Predicted)

Aromatic compounds of this

size are typically solids. The

related compound 5-Methyl-2-

[(2-

nitrophenyl)amino]thiophene-

3-carbonitrile melts at 109-115

°C.[9][10]

Solubility

Insoluble in water; Soluble in

common organic solvents

(DCM, THF, Ethyl Acetate,

Acetone).

The molecule is largely

nonpolar, dominated by

aromatic rings.

Polymorphism
High potential for

polymorphism

The related "ROY" compound

is famous for having over a

dozen polymorphs. Rotational

freedom around the C-C single

bond between the rings allows

for different conformers that

can pack into distinct crystal

lattices.[11][12][13]

Section 3: Spectroscopic Profile and Structural
Elucidation
A rigorous structural confirmation is paramount. The following spectroscopic data are predicted

for 2-Methyl-5-(2-nitrophenyl)thiophene and provide a benchmark for characterization.
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Figure 2: Workflow for Structural Characterization
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Caption: Figure 2: Workflow for Structural Characterization.

¹H NMR Spectroscopy (400 MHz, CDCl₃)
The proton NMR spectrum is expected to be highly informative, with distinct signals for each

proton environment.
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Predicted δ
(ppm)

Multiplicity Integration Assignment Rationale

~ 7.90 - 7.80 d 1H
Ar-H (ortho to -

NO₂)

The nitro group

strongly

deshields the

adjacent proton.

~ 7.65 - 7.55 m 2H Ar-H Phenyl protons.

~ 7.45 - 7.35 m 1H Ar-H Phenyl proton.

~ 7.20 d 1H Thiophene H-4

Doublet due to

coupling with H-

3.

~ 6.80 d 1H Thiophene H-3

Doublet due to

coupling with H-

4, upfield due to

shielding from

the methyl group.

~ 2.50 s 3H -CH₃

Singlet in the

typical alkyl-

aromatic region.

¹³C NMR Spectroscopy (100 MHz, CDCl₃)
The ¹³C NMR spectrum will confirm the carbon skeleton. Due to the asymmetry of the

molecule, 11 distinct signals are expected.
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Predicted δ (ppm) Assignment Rationale

~ 149.0 Ar-C (C-NO₂)

Quaternary carbon attached to

the electron-withdrawing nitro

group.

~ 145.0 - 135.0 Thiophene Quaternary Cs
The two quaternary carbons of

the thiophene ring.

~ 133.0 - 124.0 Ar-CH & Thiophene-CH
Aromatic and thiophene

methine carbons.

~ 15.5 -CH₃

Typical chemical shift for a

methyl group attached to an

sp² carbon.

Infrared (IR) Spectroscopy (ATR)
IR spectroscopy is ideal for confirming the presence of key functional groups, especially the

nitro group.[14]

Wavenumber (cm⁻¹) Assignment Functional Group

~ 3100 - 3000 C-H stretch
Aromatic (Thiophene and

Phenyl)

~ 2950 C-H stretch Methyl

~ 1585, 1470 C=C stretch Aromatic Ring

~ 1525 N-O asymmetric stretch Nitro (-NO₂)[15]

~ 1345 N-O symmetric stretch Nitro (-NO₂)[15]

~ 850 - 750 C-H out-of-plane bend Substituted Aromatics

Mass Spectrometry (Electron Ionization - EI)
MS provides the molecular weight and key fragmentation patterns, offering definitive proof of

structure.
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m/z Value Assignment Rationale

219 [M]⁺ Molecular Ion

173 [M - NO₂]⁺

Loss of the nitro group, a

common fragmentation

pathway for nitroaromatics.

97 [C₅H₅S]⁺
Fragment corresponding to the

methyl-thiophene cation.

Section 4: Chemical Reactivity and Synthetic
Potential
The true value of 2-Methyl-5-(2-nitrophenyl)thiophene lies in its potential for further

transformation, primarily centered around the nitro group.

Reduction of the Nitro Group
The conversion of the nitro group to an amine is one of the most powerful transformations in

medicinal chemistry. It unmasks a nucleophilic site that can be used for a vast array of

subsequent reactions.

Protocol: Reduction with Tin(II) Chloride

Dissolve 2-Methyl-5-(2-nitrophenyl)thiophene (1.0 eq) in ethanol.

Add a solution of Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq) in concentrated

hydrochloric acid (HCl).

Heat the mixture to reflux (approx. 70-80 °C) for 2-4 hours, monitoring by TLC.

Cool the reaction to room temperature and carefully basify with a saturated aqueous solution

of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) until the pH is > 8.

Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate to

yield 5-(2-aminophenyl)-2-methylthiophene.
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This resulting aniline is a versatile intermediate, ready for amide couplings, cyclization

reactions, or diazotization to introduce other functionalities.

Figure 3: Key Synthetic Transformations
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Caption: Figure 3: Key Synthetic Transformations.

Section 5: Applications in Drug Discovery and
Materials Science
The 2-Methyl-5-(2-nitrophenyl)thiophene scaffold is not an end in itself but a means to

access more complex and potentially bioactive molecules.

Precursor to Fused Heterocycles: The true power of the aniline intermediate (derived from

nitro reduction) is its ability to undergo intramolecular cyclization reactions. This can lead to
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the formation of tricyclic systems like thieno-benzodiazepines, which are structurally related

to important central nervous system drugs like Olanzapine.[1][10][11] This makes the title

compound a critical starting point for exploring novel antipsychotic, anxiolytic, or

anticonvulsant agents.

Bioisosteric Scaffolding: By incorporating the thiophene ring, medicinal chemists can explore

new chemical space while mimicking the steric and electronic properties of a phenyl ring.[3]

This can lead to compounds with improved pharmacokinetic profiles (ADME) or novel

intellectual property.

Diverse Biological Potential: The thiophene nucleus is a component of drugs with a wide

range of activities, including anti-inflammatory, antimicrobial, and anticancer properties.[4]

[16] This compound provides a versatile platform for building libraries of new derivatives for

screening against these and other biological targets.

Conclusion
2-Methyl-5-(2-nitrophenyl)thiophene is a strategically important synthetic intermediate. Its

chemical properties are defined by the interplay between the electron-rich thiophene core and

the electron-withdrawing nitrophenyl substituent. It is readily accessible through robust Suzuki-

Miyaura cross-coupling chemistry. The true utility of this molecule is realized upon the reduction

of its nitro group, which unlocks a pathway to a plethora of more complex derivatives,

particularly fused heterocyclic systems of high interest in drug discovery. This guide provides

the foundational chemical knowledge required for researchers to effectively synthesize,

characterize, and utilize this valuable building block in their scientific endeavors.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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